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Compound of Interest

Compound Name: AF488 carboxylic acid

Cat. No.: B12375263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides core technical information and practical protocols for the proficient

use of AF488 carboxylic acid, a versatile fluorescent probe. AF488, an abbreviation for Alexa

Fluor® 488, is a bright, photostable, and green-fluorescent dye widely employed in various life

science applications. The carboxylic acid derivative serves as a crucial building block for

bioconjugation, enabling the fluorescent labeling of a wide array of biomolecules.

Core Technical Data
AF488 carboxylic acid is characterized by its robust photophysical properties, making it a

preferred choice for sensitive and demanding fluorescence-based assays.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12375263?utm_src=pdf-interest
https://www.benchchem.com/product/b12375263?utm_src=pdf-body
https://www.benchchem.com/product/b12375263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1027930-57-9 [1]

Excitation Maximum (λex) 495 - 499 nm [1][2]

Emission Maximum (λem) 519 - 520 nm [1][2][3]

Molar Extinction Coefficient ~71,000 - 73,000 cm⁻¹M⁻¹ [4][5]

Fluorescence Quantum Yield ~0.92 [1]

Molecular Formula C₂₁H₁₁N₂O₁₁S₂ [1]

Molecular Weight ~531.5 g/mol [1]

Applications in Research and Development
The exceptional brightness and photostability of AF488 make it highly suitable for a range of

applications, including:

Microscopy and Cellular Imaging: Its strong fluorescence and resistance to photobleaching

allow for high-resolution imaging and extended time-lapse experiments.[6][7]

Flow Cytometry: The dye's spectral properties are well-matched for excitation by the

common 488 nm argon-ion laser line used in flow cytometers.[7]

Bioconjugation: AF488 carboxylic acid is the precursor for creating reactive esters (e.g.,

NHS or TFP esters) used to label proteins, antibodies, and peptides.[6][8][9][10][11] This

enables the tracking and quantification of these molecules in various assays.

Homogeneous Immunoassays: Utilized in Fluorescence Resonance Energy Transfer (FRET)

based assays for the detection of analytes like prostate-specific antigen.[12]

Experimental Protocols
General Workflow for Protein Labeling via AF488
Reactive Esters
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This workflow outlines the fundamental steps for conjugating AF488 to a protein of interest

using an amine-reactive ester derivative of AF488 carboxylic acid.
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(room temp, 1 hour with stirring)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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